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Compound of Interest

Compound Name:
Dimethyl cyclohexane-1,2-

dicarboxylate

Cat. No.: B7819439 Get Quote

For immediate reference, this document outlines the essential safety and logistical procedures

for the proper disposal of dimethyl cyclohexane-1,2-dicarboxylate (CAS No. 1687-29-2).

This guide is intended for researchers, scientists, and drug development professionals to

ensure safe handling and environmental compliance.

Dimethyl cyclohexane-1,2-dicarboxylate is recognized as an irritant that may be harmful if

ingested or inhaled.[1] Proper personal protective equipment (PPE) and adherence to the

disposal protocols outlined below are critical to minimize risk.

Key Chemical and Physical Properties
A summary of the available quantitative data for dimethyl cyclohexane-1,2-dicarboxylate is

presented below. Note that comprehensive toxicological data has not been fully investigated.[1]
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Property Value Source

Chemical Name
cis-dimethyl cyclohexane-1,2-

dicarboxylate
[2][3][4]

CAS Number 1687-29-2 [2][3][4]

Molecular Formula C₁₀H₁₆O₄ [5][6]

Molecular Weight 200.23 g/mol [5][6]

Physical Form
Colorless to almost colorless

clear liquid
[3]

Boiling Point 111 °C / 5 mmHg [7]

Storage Temperature
2-8°C, protect from light,

stored under nitrogen
[3]

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[3]

Experimental Protocol for Disposal
The recommended disposal method for dimethyl cyclohexane-1,2-dicarboxylate is

incineration by a licensed waste disposal service.[1] It is imperative not to dispose of this

chemical down the drain or in regular trash.[8]

Objective: To safely prepare and dispose of dimethyl cyclohexane-1,2-dicarboxylate waste

in accordance with safety and environmental regulations.

Materials:

Waste dimethyl cyclohexane-1,2-dicarboxylate

Compatible combustible solvent (e.g., ethanol or other solvent recommended by your

institution's Environmental Health and Safety department)
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Chemically resistant, leak-proof waste container with a secure lid (glass or polyethylene are

generally suitable)[8]

Hazardous waste labels

Personal Protective Equipment (PPE):

Safety goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Vapor respirator (if handling outside of a fume hood)[6]

Procedure:

Personal Protective Equipment (PPE): Before handling the chemical waste, ensure you are

wearing appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab

coat.[1][6] All handling of the waste should be performed in a well-ventilated area, preferably

within a chemical fume hood.[1]

Waste Segregation: Ensure that the dimethyl cyclohexane-1,2-dicarboxylate waste is not

mixed with other incompatible waste streams.[9]

Dilution (as per disposal facility requirements): Following the primary disposal

recommendation, the waste should be mixed with a combustible solvent.[1] This step should

be performed with caution in a chemical fume hood. The exact ratio of waste to solvent

should be in accordance with your institution's hazardous waste disposal program

guidelines.

Containerization:

Carefully transfer the waste mixture into a designated, chemically resistant, and leak-proof

hazardous waste container.[8]

Do not overfill the container; leave at least 10% headspace to allow for vapor expansion.
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Securely fasten the lid of the container.

Labeling:

Clearly label the waste container with a "Hazardous Waste" label.

The label must include the full chemical name: "Waste Dimethyl cyclohexane-1,2-
dicarboxylate," its concentration, and any other components of the mixture.[8]

Indicate the associated hazards (e.g., Irritant, Flammable).

Temporary Storage:

Store the sealed and labeled waste container in a designated, well-ventilated, and cool

secondary containment area.[9]

This storage area should be away from heat, sparks, and open flames.[9]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for pickup.[9]

Provide the contractor with the complete information about the waste as indicated on the

label.

Record Keeping: Maintain accurate records of the amount of dimethyl cyclohexane-1,2-
dicarboxylate designated for disposal, the date of containerization, and the date of pickup

by the waste contractor.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of dimethyl cyclohexane-1,2-dicarboxylate.
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Start: Waste Dimethyl
cyclohexane-1,2-dicarboxylate

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Work in a
Chemical Fume Hood

3. Segregate from
Incompatible Waste

4. Mix with Combustible
Solvent (per EHS)

5. Transfer to Approved
Waste Container

6. Label Container
with Contents & Hazards

7. Store in Designated
Cool, Ventilated Area

8. Contact EHS/Licensed
Waste Contractor

9. Document Waste
for Pickup

End: Proper Disposal
via Incineration

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Dimethyl cyclohexane-1,2-dicarboxylate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b7819439?utm_src=pdf-body-img
https://www.benchchem.com/product/b7819439?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7819439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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